Cas no 1806846-88-7 (2-(Difluoromethyl)-3-fluoro-6-hydroxy-5-iodopyridine)

• Product Name: 2-(Difluoromethyl)-3-fluoro-6-hydroxy-5-iodopyridine
• CAS No: 1806846-88-7
• MF: C₆H₃F₃INO
• MW: 288.993804216385
• CID: 4881063
• Update Time: 2025-08-04

2-(Difluoromethyl)-3-fluoro-6-hydroxy-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-6-hydroxy-5-iodopyridine

• Inchi： 1S/C6H3F3INO/c7-2-1-3(10)6(12)11-4(2)5(8)9/h1,5H,(H,11,12)
• InChI Key： GJAIKZPGNUFMGM-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(F)F)NC1=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1

Additional information on 2-(Difluoromethyl)-3-fluoro-6-hydroxy-5-iodopyridine

Introduction to 2-(Difluoromethyl)-3-fluoro-6-hydroxy-5-iodopyridine (CAS No. 1806846-88-7)

2-(Difluoromethyl)-3-fluoro-6-hydroxy-5-iodopyridine, identified by the CAS number 1806846-88-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, which is well-documented for its diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of fluorine atoms, an iodine substituent, and a hydroxyl group, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The difluoromethyl group in the molecular structure is a key feature that enhances the compound's reactivity and stability under various chemical conditions. Fluorinated compounds are widely recognized for their ability to improve metabolic stability, lipophilicity, and binding affinity to biological targets. In recent years, there has been a surge in research focused on fluorinated pyridines due to their role as privileged scaffolds in drug discovery. The 3-fluoro and 5-iodopyridine substituents further modify the electronic and steric properties of the molecule, making it a versatile building block for designing novel therapeutic agents.

One of the most compelling aspects of 2-(Difluoromethyl)-3-fluoro-6-hydroxy-5-iodopyridine is its potential as a precursor in the synthesis of more complex pharmacophores. The iodine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are commonly employed in medicinal chemistry to introduce diverse molecular fragments. Additionally, the hydroxyl group can be modified through esterification or etherification reactions, expanding the compound's synthetic utility.

Recent studies have highlighted the importance of fluorinated pyridines in the development of antiviral and anticancer agents. For instance, derivatives of pyridine containing fluorine atoms have shown promising activity against viruses by inhibiting viral protease enzymes or interfering with viral replication mechanisms. Similarly, in oncology research, fluorinated pyridines have been incorporated into kinase inhibitors, which target specific pathways involved in cancer cell proliferation. The structural motif of 2-(Difluoromethyl)-3-fluoro-6-hydroxy-5-iodopyridine aligns well with these trends, suggesting its potential application in designing next-generation therapeutics.

The long-tail keyword associated with this compound includes its specific role as an intermediate in synthesizing biologically active molecules. Researchers have leveraged its unique structure to develop novel compounds with enhanced pharmacokinetic profiles. For example, modifications at the difluoromethyl position have been shown to improve oral bioavailability by reducing metabolic degradation. Furthermore, the presence of both fluoro and iodo substituents allows for selective functionalization, enabling chemists to fine-tune the properties of derived compounds for specific therapeutic applications.

In academic research circles, 2-(Difluoromethyl)-3-fluoro-6-hydroxy-5-iodopyridine has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of cellular signaling pathways and are implicated in numerous diseases, including cancer and inflammatory disorders. By designing molecules that disrupt these interactions, researchers aim to develop drugs that modulate disease progression effectively. The structural flexibility offered by this compound makes it an attractive candidate for such endeavors.

The pharmaceutical industry has also shown interest in this compound due to its potential as a building block for personalized medicine approaches. The ability to modify its structure allows for the creation of enzyme inhibitors or receptor ligands tailored to individual patient needs. This aligns with the broader trend toward precision medicine, where therapies are designed based on a patient's genetic makeup and disease characteristics. The versatility of 2-(Difluoromethyl)-3-fluoro-6-hydroxy-5-iodopyridine supports such innovative strategies.

From a synthetic chemistry perspective, this compound exemplifies how structural complexity can be leveraged to achieve desired biological outcomes. The combination of electron-withdrawing groups like fluorine atoms and electron-donating groups like hydroxyl moieties creates a balance that influences molecular interactions with biological targets. This balance is crucial for optimizing drug efficacy while minimizing side effects.

Future research directions may explore the use of 2-(Difluoromethyl)-3-fluoro-6-hydroxy-5-iodopyridine in developing treatments for neurological disorders. Pyridine derivatives have long been investigated for their potential as neuroactive agents due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. The unique structural features of this compound could lead to novel therapeutics that address unmet medical needs in neurology.

In conclusion,2-(Difluoromethyl)-3-fluoro-6-hydroxy-5-iodopyridine (CAS No. 1806846-88-7) represents a valuable asset in pharmaceutical research and drug development. Its structural attributes make it a versatile intermediate for synthesizing biologically active molecules with potential applications across multiple therapeutic areas. As research continues to uncover new synthetic strategies and pharmacological targets,this compound will likely remain at the forefront of medicinal chemistry innovation.